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Compound of Interest

Compound Name: Disperse Red 54

Cat. No.: B1584396

Introduction

Disperse Red 54 is a synthetic azo dye extensively used in the textile industry for dyeing
polyester and other synthetic fibers.[1] Due to inefficiencies in the dyeing process, a significant
amount of this dye can be released into industrial effluents, posing a potential environmental
concern. Azo dyes are known for their persistence in the environment and some have been
classified as potentially carcinogenic.[2][3] Therefore, a reliable and sensitive analytical method
for the determination of Disperse Red 54 in wastewater is crucial for environmental monitoring
and regulatory compliance.

This application note details a robust High-Performance Liquid Chromatography (HPLC)
method coupled with Photodiode Array (PDA) detection for the quantification of Disperse Red
54 in wastewater samples. The protocol includes a Solid-Phase Extraction (SPE) procedure for
sample clean-up and pre-concentration, ensuring accurate and reproducible results.

Experimental Protocol

This section provides a detailed methodology for the analysis of Disperse Red 54 in
wastewater, from sample preparation to HPLC analysis.

Sample Preparation: Solid-Phase Extraction (SPE)

Solid-phase extraction is employed to remove interfering matrix components from the
wastewater and to concentrate the analyte, thereby increasing the sensitivity of the method.[4]
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Materials:

Wastewater sample

C18 SPE cartridges (e.g., 500 mg, 6 mL)

Methanol (HPLC grade)

Deionized water (HPLC grade)

Acetonitrile (HPLC grade)

Vacuum manifold for SPE

Protocol:

» Cartridge Conditioning: Condition the C18 SPE cartridge by passing 5 mL of methanol
followed by 5 mL of deionized water through the cartridge. Do not allow the cartridge to dry
out.

o Sample Loading: Pass 100 mL of the filtered wastewater sample through the conditioned
SPE cartridge at a flow rate of approximately 5 mL/min.

o Washing: Wash the cartridge with 5 mL of deionized water to remove any polar impurities.
e Drying: Dry the cartridge under vacuum for 10-15 minutes to remove excess water.

o Elution: Elute the retained Disperse Red 54 from the cartridge with 5 mL of acetonitrile into a
clean collection tube.

» Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of
nitrogen. Reconstitute the residue in 1 mL of the mobile phase starting composition (e.g.,
40% acetonitrile in ammonium acetate buffer) and vortex to dissolve. The sample is now
ready for HPLC analysis.

HPLC Instrumentation and Conditions
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The following HPLC conditions are based on a general method for the analysis of disperse
dyes and may be optimized for specific instrumentation and wastewater matrices.[2]

Instrumentation:

HPLC system with a quaternary or binary pump

Autosampler

Column oven

Photodiode Array (PDA) detector

Chromatographic Conditions:

Parameter Value

Column XBridge C18, 4.6 x 150 mm, 5 um
Mobile Phase A 10 mM Ammonium acetate in water
Mobile Phase B Acetonitrile

0 min, 40% B; 15 min, 95% B; 20 min, 95% B;

Gradient ) )
21 min, 40% B; 25 min, 40% B
Flow Rate 1.0 mL/min
Column Temperature 30°C
Injection Volume 20 pL
PDA, monitoring at the maximum absorbance
Detection wavelength of Disperse Red 54 (approximately

520 nm)

Data Presentation

The following tables summarize the expected quantitative data for the HPLC analysis of
Disperse Red 54. These values are based on typical performance characteristics for the
analysis of azo dyes and should be confirmed during method validation.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://lcms.cz/labrulez-bucket-strapi-h3hsga3/720005552en_f652d6a5b7/720005552en.pdf
https://www.benchchem.com/product/b1584396?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

ble 1: Method Validati

Parameter Expected Value
Linearity (r?) >0.995

Linear Range 0.1-10.0 pg/mL
Limit of Detection (LOD) ~0.05 pg/mL
Limit of Quantification (LOQ) ~0.15 pg/mL
Precision (%0RSD) <5%

Accuracy (Recovery %) 85 -115%

Table 2: Sample Analysis Results (Example)

Sample ID Concentration (pglL)

Influent Wastewater 150.2

Effluent Wastewater 12.5

Spiked Effluent (50 pg/L) 60.8
Visualizations

Experimental Workflow

The following diagram illustrates the complete workflow for the HPLC analysis of Disperse Red
54 in wastewater samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1584396?utm_src=pdf-body-img
https://www.benchchem.com/product/b1584396?utm_src=pdf-custom-synthesis
https://oaji.net/articles/2017/786-1545745042.pdf
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/720005552en_f652d6a5b7/720005552en.pdf
https://www.waters.com/content/dam/waters/en/app-notes/2014/720005096/720005096-pt.pdf
https://www.researchgate.net/publication/275884796_Determination_of_Nine_Sensitizing_Disperse_Dyes_in_Dyeing_Wastewater_by_Solid_Phase_Extraction-Liquid_Chromatography-Mass_Spectrometry
https://www.benchchem.com/product/b1584396#hplc-analysis-of-disperse-red-54-in-wastewater-samples
https://www.benchchem.com/product/b1584396#hplc-analysis-of-disperse-red-54-in-wastewater-samples
https://www.benchchem.com/product/b1584396#hplc-analysis-of-disperse-red-54-in-wastewater-samples
https://www.benchchem.com/product/b1584396#hplc-analysis-of-disperse-red-54-in-wastewater-samples
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1584396?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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